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Compound of Interest

Compound Name: Methyl pyruvate

Cat. No.: B045391 Get Quote

An In-depth Technical Guide to the Safe Handling, Storage, and Use of Methyl Pyruvate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for methyl
pyruvate (CAS No. 600-22-6), tailored for professionals in research and drug development.

Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the

integrity of experimental work.

Chemical and Physical Properties
Methyl pyruvate is a colorless to light yellow, flammable liquid with a characteristic fruity odor.

[1][2] It is the methyl ester of pyruvic acid and serves as an intermediate in various biochemical

processes and a reagent in organic synthesis.[1][3]

Table 1: Physical and Chemical Properties of Methyl Pyruvate
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Property Value Source(s)

Molecular Formula C₄H₆O₃ [1][4]

Molecular Weight 102.09 g/mol [1][4]

Appearance
Clear, colorless to light yellow

liquid
[1][2][5]

Boiling Point 134-137 °C (273-279 °F) [2][6][7]

Melting Point -22 °C (-8 °F) [8]

Flash Point
39 °C (102.2 °F) - 49.0°C

(120.2°F) (closed cup)
[6][9][10]

Density 1.13 g/mL at 25 °C [2][6]

Vapor Density 3.52 [11]

Vapor Pressure 0.50 kPa at 20°C [5]

Solubility

Soluble in ethanol, ether,

chloroform, methanol, and

acetone.[2][5] Slightly soluble

in water.[2]

Refractive Index n20/D 1.404 [2][6]

Hazard Identification and Classification
Methyl pyruvate is classified as a flammable liquid and poses several health hazards. It is

crucial to understand its GHS classification to ensure appropriate handling and emergency

response.

Table 2: GHS Classification for Methyl Pyruvate
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
[5][6][12]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
[13][14]

Skin Sensitization Category 1 / 1B
H317: May cause an

allergic skin reaction
[12][13][14]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[13][14][15][16]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[12]

Signal Word: Danger or Warning[5][13][14]

Hazard Pictograms:

GHS02: Flammable[6][8]

GHS05: Corrosion

GHS07: Exclamation Mark

Safe Handling Protocols
Proper handling techniques are essential to minimize exposure and prevent accidents.

General Handling Workflow
The following workflow outlines the standard procedure for handling methyl pyruvate in a

laboratory setting.
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Preparation

Handling
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Review Safety Data Sheet (SDS)
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Ignition Sources
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When Not in Use
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General Handling Workflow for Methyl Pyruvate.
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Detailed Handling Methodology
Ventilation: Always handle methyl pyruvate in a well-ventilated area, preferably within a

chemical fume hood.[12][13]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[5][9][12] No smoking is permitted in the handling area.[5][12]

Static Discharge: Use explosion-proof electrical, ventilating, and lighting equipment.[5][7]

Employ only non-sparking tools and take precautionary measures against static discharge by

grounding and bonding containers during transfer.[5][7][9]

Personal Contact: Avoid contact with skin and eyes.[9][13] Do not breathe mists or vapors.

[13][15]

Hygiene: Do not eat, drink, or smoke when using this product.[5] Wash hands and any

exposed skin thoroughly after handling and before breaks.[5][9][12]

Storage and Incompatibility
Proper storage is critical for maintaining chemical stability and preventing hazardous reactions.

Storage Conditions
Container: Store in a tightly closed container.[5][9][13]

Location: Keep in a dry, cool, and well-ventilated place.[5][12][13] A refrigerator/flammables

cabinet is recommended, with a storage temperature of 2-8°C (36-46°F).[6][7][9]

Environment: Store away from heat, sparks, and sources of ignition.[7][9] The storage area

should be locked up.[13]

Incompatible Materials
Methyl pyruvate is incompatible with the following substances and should be stored

separately:

Strong oxidizing agents[9][11]
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Strong acids[5][9][11]

Strong bases[5][9][11]

Storage Conditions

Chemical Incompatibilities

Methyl Pyruvate Storage

Cool, Dry, Well-Ventilated Area
(2-8°C Recommended) Tightly Closed Container Away from Ignition Sources

(Heat, Sparks, Flames) Store Locked Up Incompatible With

Strong Oxidizing Agents Strong Acids Strong Bases

Click to download full resolution via product page

Storage and Incompatibility Guidelines for Methyl Pyruvate.

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[11][12] Remove contact lenses if present and easy to do so.[13] Seek immediate

medical attention.[5][13]

Skin Contact: Take off immediately all contaminated clothing.[5] Wash off with soap and

plenty of water.[13][15] If skin irritation or a rash occurs, get medical advice.[5]

Inhalation: Move the person into fresh air.[13][15] If breathing is difficult, give oxygen.[11][13]

If not breathing, give artificial respiration.[13][15] Get medical attention if you feel unwell.[5]

[13]
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Ingestion: Rinse mouth with water.[15] Do not induce vomiting. Never give anything by

mouth to an unconscious person.[9][15] Call a physician or poison control center if you feel

unwell.[5][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[9][13][15] For large fires, use water spray or fog.[9]

Specific Hazards: The substance is flammable and vapors may form explosive mixtures with

air.[9][11] Vapors are heavier than air and may travel to a source of ignition and flash back.[9]

[11] Burning may produce irritating gases like carbon monoxide and carbon dioxide.[5][9]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[5][9][15] Use water spray to cool containers exposed to fire.[9]

Accidental Release Measures (Spill Protocol)
In the event of a spill, follow a structured response to ensure safety and proper containment.
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Spill Detected

Evacuate Non-Essential Personnel
and Ensure Adequate Ventilation

Remove All Sources of Ignition

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material
(Sand, Dry Earth, Vermiculite)

Collect Absorbed Material Using
Non-Sparking Tools into a

Closed Container for Disposal

Clean Spill Area with Plenty of Water

Dispose of Waste According to
Local, Regional, and National Regulations

Spill Neutralized
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Chemical Spill Response Protocol for Methyl Pyruvate.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling methyl pyruvate.[13]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[12][13]

Skin Protection: Handle with chemical-impermeable gloves (e.g., butyl-rubber).[7][13] Wear

fire/flame resistant and impervious clothing to prevent skin exposure.[9][13]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with appropriate cartridges (e.g., type ABEK-P2 for EU or OV/AG/P99 for

US).[13][15] In cases of inadequate ventilation, a self-contained breathing apparatus may be

necessary.[5]

Facility Safety: Ensure that eyewash stations and safety showers are close to the

workstation location.[5][11]

Stability and Reactivity
Reactivity: Vapors may form explosive mixtures with air upon intense warming.[7] It may

hydrolyze to pyruvic acid and methanol in the presence of acid or alkali.[5]

Chemical Stability: Stable under recommended storage and handling conditions.[5][9]

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[5][7]

Hazardous Decomposition Products: Combustion produces carbon monoxide and carbon

dioxide.[5][9]

Toxicological and Ecological Information
Toxicology: May cause an allergic skin reaction, serious eye damage, and respiratory

irritation.[13] Acute oral toxicity (rat) LD50 is >5,000 mg/kg for males and 4,931 mg/kg for

females.[5] The chemical, physical, and toxicological properties have not been thoroughly

investigated.[15]
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Ecology: There is no data available on the ecotoxicity of methyl pyruvate.[13][15] Do not let

the product enter drains or waterways.[5][13][15]

Disposal Considerations
Product: Waste must be disposed of in accordance with local, regional, and national

regulations.[5] Consider incineration in a chemical incinerator equipped with an afterburner

and scrubber.[15]

Contaminated Packaging: Dispose of as unused product in a licensed professional waste

disposal service.[15]

This guide is intended to provide comprehensive safety information. Always refer to the most

current Safety Data Sheet (SDS) for methyl pyruvate before use and consult with your

institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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